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Abstract
This application note provides a detailed protocol for the determination of Diethyl phthalate

(DEP), a common plasticizer, in food contact materials (FCMs). The methodology is primarily

based on solvent extraction followed by analysis using Gas Chromatography-Mass

Spectrometry (GC-MS), a robust and widely used technique for the quantification of phthalates.

[1][2][3] This document is intended for researchers, scientists, and quality control professionals

working in the fields of food safety, analytical chemistry, and materials science.

Introduction
Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the

flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[4][5]

Diethyl phthalate (DEP) is one such phthalate that can be found in a variety of consumer

products, including food packaging materials.[6] Due to their potential to migrate from

packaging into foodstuffs, there are concerns about their impact on human health, as some

phthalates are considered endocrine disruptors.[4][7][8]

Regulatory bodies such as the European Food Safety Authority (EFSA) and the U.S. Food and

Drug Administration (FDA) have established regulations and are continuously monitoring the

safety of phthalates in FCMs.[8][9] For instance, the European Union's Regulation (EU) No

10/2011 sets specific migration limits (SMLs) for certain phthalates to minimize consumer

exposure.[5][8][10] Therefore, accurate and reliable analytical methods are crucial for ensuring

that FCMs comply with these regulations and to safeguard public health.
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This application note details two common extraction methods—ultrasonic-assisted solvent

extraction and Soxhlet extraction—followed by a standardized GC-MS protocol for the

identification and quantification of DEP.
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Caption: Experimental workflow for DEP determination in FCMs.

Experimental Protocols
Materials and Reagents

Solvents: Acetonitrile (HPLC grade), Dichloromethane (GC grade), Tetrahydrofuran (THF,

HPLC grade), n-Hexane (GC grade), Cyclohexane (GC grade), Methanol (HPLC grade). All

solvents should be checked for phthalate contamination prior to use.

Standards: Certified reference standard of Diethyl phthalate (DEP) (e.g., 1000 µg/mL in

methanol).

Internal Standard (IS): A suitable internal standard, such as Benzyl Benzoate or a deuterated

phthalate standard (e.g., DBP-d4), is recommended for improved accuracy.
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Apparatus:

Analytical balance (± 0.1 mg)

Ultrasonic bath

Soxhlet extraction apparatus

Rotary evaporator

Glass vials with PTFE-lined caps

Syringe filters (0.22 µm, PTFE)

Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

Sample Preparation
Cut the food contact material sample into small pieces (e.g., approximately 2x2 mm) to

increase the surface area for extraction.

Accurately weigh about 0.5 to 1.0 g of the prepared sample into a glass extraction vessel.

Extraction Method A: Ultrasonic-Assisted Solvent
Extraction
This method is rapid and uses less solvent compared to traditional techniques.[4][11]

Add a known volume of a suitable extraction solvent (e.g., 10 mL of acetonitrile) to the

sample in the glass vial.[12]

Place the vial in an ultrasonic bath and sonicate for a specified period, for instance, 60

minutes at 40°C.[12]

After extraction, allow the solution to cool to room temperature.

Filter the extract through a 0.22 µm PTFE syringe filter into a clean GC vial.
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If necessary, add the internal standard and dilute the sample to a suitable concentration for

GC-MS analysis.

Extraction Method B: Soxhlet Extraction
Soxhlet extraction is a classical and exhaustive extraction method.[4]

Place the weighed sample in a cellulose thimble and insert it into the Soxhlet extractor.

Add a suitable solvent, such as dichloromethane (approximately 150 mL for a 1 g sample), to

the round-bottom flask.[13]

Assemble the Soxhlet apparatus and extract for approximately 6 hours.[13]

After extraction, concentrate the extract using a rotary evaporator.

Re-dissolve the residue in a known volume of a suitable solvent (e.g., cyclohexane or

hexane) for GC-MS analysis.

Filter the final solution through a 0.22 µm PTFE syringe filter into a GC vial.

GC-MS Analysis
The following are typical GC-MS conditions for the analysis of DEP. The parameters may need

to be optimized for the specific instrument and column used.
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Parameter Value

Gas Chromatograph Agilent 7890A or equivalent

Mass Spectrometer Agilent 5975C or equivalent

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm) or

equivalent

Carrier Gas Helium, constant flow at 1.0 mL/min

Inlet Temperature 280°C

Injection Volume 1 µL

Injection Mode Splitless or Split (e.g., 20:1)

Oven Program
Initial temperature 50°C, hold for 1 min, ramp at

20°C/min to 310°C, hold for 5 min.[14]

MS Source Temp. 230°C

MS Quad Temp. 150°C

Acquisition Mode
Scan (m/z 40-350) and/or Selected Ion

Monitoring (SIM)

SIM Ions for DEP 149 (quantifier), 177, 222 (qualifiers)

Data Presentation
The following table summarizes typical quantitative data for the determination of DEP in food

contact materials using GC-MS.
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Parameter Typical Value Range Reference

Specific Migration Limit (SML)
0.3 mg/kg (for DBP, a related

phthalate)

Commission Regulation (EU)

No 10/2011[10] (Note: DEP is

not explicitly listed with an SML

in the publicly available

consolidated versions, but

DBP is a good reference point

for similar phthalates).

Limit of Detection (LOD) 0.09 µg/mL - 3.46 µg/mL [6][15]

Limit of Quantification (LOQ) 0.27 µg/mL [6]

Recovery 76 - 100% [4][15]

Linearity (R²) > 0.99 [16]

Relative Standard Deviation

(RSD)
< 10% [16]

Signaling Pathways and Logical Relationships
The determination of DEP in FCMs does not involve biological signaling pathways. The logical

relationship of the analytical process is a linear progression from sample collection to final

quantification, as depicted in the experimental workflow diagram.

Conclusion
The methods described in this application note provide a reliable framework for the

determination of Diethyl phthalate in various food contact materials. Both ultrasonic-assisted

and Soxhlet extraction methods are effective, with the choice depending on the required

throughput and available resources. The subsequent GC-MS analysis offers high sensitivity

and selectivity for accurate quantification of DEP. Adherence to these protocols will enable

laboratories to effectively monitor the levels of this plasticizer in FCMs, ensuring compliance

with regulatory standards and contributing to consumer safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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